Cas no 1805573-11-8 (2,3-Bis(trifluoromethyl)-4-iodobenzamide)

• Product Name: 2,3-Bis(trifluoromethyl)-4-iodobenzamide
• CAS No: 1805573-11-8
• MF: C₉H₄F₆INO
• MW: 383.029055595398
• CID: 4964386
• Update Time: 2025-06-11

2,3-Bis(trifluoromethyl)-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-iodobenzamide

• Inchi： 1S/C9H4F6INO/c10-8(11,12)5-3(7(17)18)1-2-4(16)6(5)9(13,14)15/h1-2H,(H2,17,18)
• InChI Key： WMDOTIHEMWBLTE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(N)=O)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 382.92418 g/mol
• Monoisotopic Mass: 382.92418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 383.03

Additional information on 2,3-Bis(trifluoromethyl)-4-iodobenzamide

Introduction to 2,3-Bis(trifluoromethyl)-4-iodobenzamide (CAS No. 1805573-11-8)

2,3-Bis(trifluoromethyl)-4-iodobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805573-11-8, features a unique structural framework characterized by the presence of two trifluoromethyl groups and an iodine substituent on a benzamide backbone. Such structural motifs are particularly intriguing due to their potential in modulating biological activity and enhancing metabolic stability, making them valuable scaffolds for drug discovery.

The trifluoromethyl group, a well-documented pharmacophore, is widely incorporated into pharmaceuticals to improve lipophilicity, binding affinity, and resistance to metabolic degradation. In the context of 2,3-Bis(trifluoromethyl)-4-iodobenzamide, the dual presence of these groups may further amplify these effects, potentially leading to enhanced efficacy in therapeutic applications. The iodine atom at the 4-position introduces additional reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of benzamide derivatives in addressing various therapeutic targets. The benzamide moiety is a prominent pharmacophore found in numerous approved drugs, exhibiting activities ranging from anti-inflammatory to antitumor effects. By integrating the trifluoromethyl and iodo substituents into this scaffold, 2,3-Bis(trifluoromethyl)-4-iodobenzamide emerges as a promising candidate for further exploration in drug development. Its structural features suggest potential utility in designing inhibitors targeting enzymes involved in cancer metabolism or inflammatory pathways.

One of the most compelling aspects of this compound is its versatility as a building block for medicinal chemistry. The presence of both electron-withdrawing trifluoromethyl groups and an electrophilic iodine atom allows for diverse synthetic pathways. For instance, the iodine substituent can be readily exchanged with aryl or vinyl groups via palladium-catalyzed cross-coupling reactions, enabling the construction of novel heterocycles or polycyclic systems. Similarly, the benzamide functionality can be modified through hydrolysis or amidation reactions to explore different biological activities.

The trifluoromethyl groups not only enhance lipophilicity but also influence electronic properties, which can be critical for receptor binding. This dual modulation may lead to improved pharmacokinetic profiles compared to simpler analogs. Additionally, the iodine atom at the 4-position can serve as a handle for further derivatization, allowing chemists to fine-tune molecular properties such as solubility or binding affinity. These features make 2,3-Bis(trifluoromethyl)-4-iodobenzamide an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing therapeutic efficacy.

In the realm of computational chemistry and drug design, virtual screening and molecular docking studies have become indispensable tools for identifying promising candidates. The unique structural features of 2,3-Bis(trifluoromethyl)-4-iodobenzamide make it an ideal candidate for these approaches. Its combination of lipophilic trifluoromethyl groups and polar benzamide functionality suggests potential interactions with both hydrophobic and hydrophilic pockets in biological targets. Such interactions are often critical for achieving high binding affinities.

Recent publications have demonstrated the utility of trifluoromethylated benzamides in developing kinase inhibitors and other enzyme-targeted therapeutics. For example, derivatives of this class have shown promise in inhibiting tyrosine kinases implicated in cancer progression by modulating key signaling pathways. The structural motifs present in 2,3-Bis(trifluoromethyl)-4-iodobenzamide align well with these findings, suggesting potential applications in similar therapeutic areas. Further investigation into its biological activity could uncover novel mechanisms of action or lead to the discovery of next-generation drugs.

The synthesis of 2,3-Bis(trifluoromethyl)-4-iodobenzamide presents an interesting challenge due to the need to introduce multiple functional groups while maintaining regioselectivity. Advanced synthetic methodologies such as metal-halogen exchange reactions or directed ortho-metalation strategies may be employed to achieve this goal. The availability of high-quality starting materials and well-established protocols for handling halogenated aromatic compounds are essential for successful synthesis.

Efforts to optimize synthetic routes could also contribute to green chemistry initiatives by reducing waste and improving atom economy. For instance, catalytic methods that minimize byproduct formation would align with sustainable practices in pharmaceutical manufacturing. As interest in environmentally conscious drug development grows, compounds like 2,3-Bis(trifluoromethyl)-4-iodobenzamide that offer multiple synthetic pathways will be highly valued.

The pharmacological potential of this compound extends beyond traditional small-molecule drugs. Its structural features make it amenable to prodrug design or delivery systems targeting specific tissues or cellular compartments. By leveraging its reactivity and modularity, researchers could develop innovative formulations that enhance bioavailability or targeted release profiles.

In conclusion,2,3-Bis(trifluoromethyl)-4-iodobenzamide (CAS No. 1805573-11-8) represents a fascinating compound with significant untapped potential in pharmaceutical research. Its unique combination of structural elements—namely,trifluoromethyl, iodine substituents,and benzamide functionality—positions it as a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.